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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B7800634 Get Quote

Essential Safety and Handling Guide for 1,1,1,2-
Tetrachloroethane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,1,1,2-Tetrachloroethane.

Adherence to these procedures is vital for ensuring laboratory safety.

Chemical Identity and Hazards

Synonyms: Acetylene tetrachloride

CAS Number: 630-20-6

Molecular Formula: C₂H₂Cl₄[1]

Description: A clear, colorless to pale yellow liquid with a sweet odor.[2]

1,1,1,2-Tetrachloroethane is a hazardous chemical that poses significant health risks. It is

classified as toxic if inhaled and may cause damage to organs.[3] The International Agency for

Research on Cancer (IARC) has classified it as a Group 2B carcinogen, meaning it is possibly

carcinogenic to humans.[3][4] The substance can be absorbed into the body through inhalation

and ingestion.[5] It is irritating to the eyes and skin and may have effects on the central nervous

system.[5]
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Hazard Classification Description

Acute Toxicity, Inhalation Toxic if inhaled.[3]

Acute Toxicity, Dermal Fatal in contact with skin.[1][6]

Carcinogenicity
Possibly carcinogenic to humans (IARC Group

2B).[3]

Specific Target Organ Toxicity Causes damage to organs.[3]

Environmental Hazard
Toxic to aquatic life with long-lasting effects.[1]

[7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1,1,1,2-Tetrachloroethane. The type

of protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.agilent.com/cs/library/msds/HC-410-1_NAEnglish.pdf
https://www.cdhfinechemical.com/images/product/msds/123_516580701_1,1,2,2-TetraChloroethane-CASNO-79-34-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC321310250&productDescription=1%2C1%2C2%2C2-TETRACHLOROETHAN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/HC-410-1_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/HC-410-1_NAEnglish.pdf
https://www.cdhfinechemical.com/images/product/msds/123_516580701_1,1,2,2-TetraChloroethane-CASNO-79-34-5-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1122TETRACHLOROETHANE-CASNO-79-34-00295-EN.aspx
https://www.benchchem.com/product/b7800634?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/123_516580701_1,1,2,2-TetraChloroethane-CASNO-79-34-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations

Eye and Face Protection

Use chemical safety goggles and/or a face

shield. Equipment should be tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1] Eyewash

stations should be readily accessible.[6][8]

Skin Protection

Wear a complete suit protecting against

chemicals.[1] Handle with gloves, which must be

inspected before use. Use a proper glove

removal technique to avoid skin contact.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices.[1] Immediately remove any

clothing soiled by the product.[3]

Respiratory Protection

A respirator is required when vapors or aerosols

are generated. Use a filter respirator for organic

gases and vapors adapted to the airborne

concentration of the substance.[5] For

firefighting, a self-contained breathing apparatus

is necessary.[1]

Operational and Disposal Plans
Handling and Storage:

Work under a chemical fume hood.

Ensure good ventilation or exhaustion at the workplace.[3]

Avoid inhalation of vapor or mist.[1]

Keep containers tightly sealed and store in a cool, well-ventilated place.[3][7]

Store locked up.[7]

Ground/bond container and receiving equipment to protect against electrostatic charges.[3]
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Keep away from ignition sources and do not smoke in the handling area.[3]

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[7]

Accidental Release Protocol:

Evacuate: Evacuate personnel from the danger area.[6]

Ventilate: Ensure adequate ventilation.[3]

Containment: Stop the leak if it is safe to do so.[7] Prevent the substance from entering

drains, sewers, or surface water.[1][3]

Absorption: Absorb the spill with inert material such as sand, diatomite, acid binders, or

universal binders.[3]

Collection: Collect the absorbed material into suitable, closed containers for disposal.[1]

Decontamination: Clean the affected area thoroughly.

PPE: Wear appropriate personal protective equipment during the entire cleanup process.[3]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water. Seek immediate medical attention.[1][3]

Eye Contact

Rinse opened eyes for several minutes under

running water. Remove contact lenses if present

and easy to do. Continue rinsing and consult a

doctor.[3][7]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water. Give one or two glasses of water to drink

and seek immediate medical attention.[1][5]

Disposal Plan: Waste material must be disposed of in accordance with national and local

regulations.

Chemical Waste: Do not dispose of with household garbage. Do not allow the product to

reach the sewage system.[3] Dispose of contents/container to an approved waste disposal

plant or hazardous waste collection point.[7]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Disposal must be made according to official regulations.[3]

Workflow for Handling 1,1,1,2-Tetrachloroethane
The following diagram outlines the necessary steps for safely handling 1,1,1,2-
Tetrachloroethane in a laboratory setting.
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Safe Handling Workflow for 1,1,1,2-Tetrachloroethane

Preparation

Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

1. Assess Risks

Chemical Handling
(Under Fume Hood)

2. Proceed to work

Accidental Spill

If spill occurs

Waste Collection
(Hazardous Waste Container)

3. During/After Use

Spill Cleanup Protocol

Execute

Collect Waste

Decontamination
(Work Area & Equipment)

4. Secure Waste

Remove PPE

5. After Work Completion

Final Disposal
(Follow Regulations)

6. Final Step

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,1,1,2-Tetrachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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